Cas no 56683-55-7 (4'-Carboxybenzo-15-crown-5)

4'-Carboxybenzo-15-crown-5 structure

Product Name:4'-Carboxybenzo-15-crown-5

CAS No:56683-55-7

MF:C₁₅H₂₀O₇

MW:312.3151

MDL:MFCD00143276

CID:945785

PubChem ID:87557850

Update Time:2024-12-09

4'-Carboxybenzo-15-crown-5 Chemical and Physical Properties

Names and Identifiers

- 4-carboxybenzo-15-crown-5
- 4'-Carboxybenzo-15-crown 5-Ether
- 2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene-17-carboxylic acid
- 4'-CARBOXYBENZO-15-CROWN-5
- (BENZO-15-CROWN 5-ETHER)-4'-CARBOXYLIC ACID
- 2,3-(4-Carboxybenzo)-1,4,7,10,13-pentaoxacyclopentadec-2-ene
- (Benzo-15-crown-5)-4'carboxylic acid
- 2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-carboxylic acid
- FBNLTQGIRRAGRY-UHFFFAOYSA-N
- STL089795
- 2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine-15-carboxylic acid
- C1713
- YSZC422
- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine-15-carboxylicacid
- CS-0170055
- MFCD00143276
- AB01320484-02
- 4'-Carboxybenzo-15-crown-5, >=98.0%
- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine-15-carboxylic acid
- AKOS001586943
- NCGC00325799-01
- (Benzo-15-crown-5)-4'-carboxylic acid
- SCHEMBL10031399
- 6,7,9,10,12,13,15,16-Octahydro-5,8,11,14,17-pentaoxa-benzocyclopentadecene-2-carboxylic acid
- SR-01000390273
- SR-01000390273-1
- T71070
- AE-641/01666044
- EU-0066924
- (BENZO-15-CROWN 5-ETHER)-4-CARBOXYLIC ACID
- 56683-55-7
- 4'-Carboxybenzo-15-crown-5
- MDL： MFCD00143276
- Inchi： 1S/C15H20O7/c16-15(17)12-1-2-13-14(11-12)22-10-8-20-6-4-18-3-5-19-7-9-21-13/h1-2,11H,3-10H2,(H,16,17)
- InChI Key： FBNLTQGIRRAGRY-UHFFFAOYSA-N
- SMILES： O1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2C([H])=C([H])C(C(=O)O[H])=C([H])C1=2

Computed Properties

Exact Mass: 312.12100
Monoisotopic Mass: 312.12090297g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -0.1
Topological Polar Surface Area: 83.4

Experimental Properties

Color/Form: powder
Density: 1.184
Melting Point: 187.0 to 191.0 deg-C
Boiling Point: 412.24°C (rough estimate)
Flash Point: 183.2±22.2 °C
Refractive Index: 1.6380 (estimate)
PSA: 83.45000
LogP: 1.20580
Solubility: Soluble in water

4'-Carboxybenzo-15-crown-5 Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H303-H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S24/25
Hazardous Material Identification：
Safety Term：S24/25
Risk Phrases：R36/37/38
Storage Condition：Store at 4°C,-4At ℃Store…Better

4'-Carboxybenzo-15-crown-5 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A748458-100mg	2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine-15-carboxylic acid	56683-55-7	97%	100mg	$125.0	2025-02-19
TRC	C177645-25mg	4'-Carboxybenzo-15-crown-5	56683-55-7		25mg	$ 121.00	2023-04-18
TRC	C177645-50mg	4'-Carboxybenzo-15-crown-5	56683-55-7		50mg	$ 178.00	2023-04-18
TRC	C177645-100mg	4'-Carboxybenzo-15-crown-5	56683-55-7		100mg	$ 316.00	2023-04-18
TRC	C177645-250mg	4'-Carboxybenzo-15-crown-5	56683-55-7		250mg	$ 586.00	2023-04-18
TRC	C177645-500mg	4'-Carboxybenzo-15-crown-5	56683-55-7		500mg	$ 999.00	2023-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C856393-1g	4'-Carboxybenzo-15-crown 5-Ether	56683-55-7	98.00%-gC&T	1g	2,684.70	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	SL296-100mg	4'-Carboxybenzo-15-crown-5	56683-55-7	98.0%(GC&T)	100mg	￥796.0	2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	C1713-1G	4'-Carboxybenzo-15-crown 5-Ether	56683-55-7	>98.0%(GC)(T)	1g	¥3700.00	2024-04-16
abcr	AB249799-1 g	4'-Carboxybenzo-15-crown 5-ether, 97%; .	56683-55-7	97%	1 g	€710.60	2023-07-20

4'-Carboxybenzo-15-crown-5 Production Method

4'-Carboxybenzo-15-crown-5 Suppliers

Amadis Chemical Company Limited

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(CAS:56683-55-7)4'-Carboxybenzo-15-crown-5

Order Number:A913048

Stock Status:in Stock

Quantity:250mg/1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:47

Price ($):169.0/424.0/1358.0

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4'-Carboxybenzo-15-crown-5 Related Literature

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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
3. Enabling stable MnO2 matrix for aqueous zinc-ion battery cathodes†

Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
4. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
5. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502

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Amadis Chemical Company Limited

(CAS:56683-55-7)4'-Carboxybenzo-15-crown-5

Purity:99%/99%/99%

Quantity:250mg/1g/5g

Price ($):169.0/424.0/1358.0